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Compound of Interest

Compound Name: Pyraoxystrobin

Cat. No.: B1461943 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for enhancing the performance of pyraoxystrobin with tank-mix adjuvants.

Troubleshooting Guide
This guide addresses specific issues that may be encountered during experimental work with

pyraoxystrobin and tank-mix adjuvants.
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Issue Potential Cause Recommended Solution

Reduced Fungicidal Efficacy

Incompatible Tank Mix:

Chemical or physical

incompatibility between

pyraoxystrobin and the

adjuvant can reduce the

activity of the fungicide.

Conduct a Jar Test: Before

mixing in the spray tank,

perform a jar test to check for

physical compatibility issues

like clumping, separation, or

the formation of precipitates.[1]

[2] Consult Compatibility

Charts: Refer to manufacturer-

provided compatibility charts

for pyraoxystrobin and the

specific adjuvant being used.

[2][3] Check Water Quality:

Water with a high mineral

content (hard water) or high pH

can negatively interact with

some pesticides, reducing their

efficacy. Use a water

conditioner or buffering agent if

necessary.[1][4]

Poor Coverage: The spray

solution is not adequately

covering the target plant

surfaces, particularly on waxy

or hairy leaves.

Use a Surfactant/Spreader:

Incorporate a nonionic

surfactant (NIS) or an

organosilicone surfactant to

reduce the surface tension of

the spray droplets, leading to

better spreading and

coverage.[5][6]
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Inadequate Canopy

Penetration: The spray is not

reaching the lower parts of the

plant canopy, leaving some

areas unprotected.

Select Appropriate Adjuvant

and Nozzle: Use a deposition

aid or an adjuvant that

increases droplet size to

improve canopy penetration.[7]

The choice of spray nozzle

also significantly impacts

droplet size and distribution.

Phytotoxicity (Crop Injury)

High Adjuvant Concentration:

Using a higher than

recommended concentration of

certain adjuvants, especially

crop oil concentrates (COCs)

or methylated seed oils

(MSOs), can cause burning or

yellowing of plant tissues.

Follow Label

Recommendations: Strictly

adhere to the recommended

usage rates for both

pyraoxystrobin and the

adjuvant as specified on their

labels. Start with Lower Rates:

When testing a new tank mix

combination, begin with the

lower end of the recommended

adjuvant concentration range.

Environmental Conditions:

Applying the tank mix during

hot and humid conditions can

increase the risk of

phytotoxicity.

Time of Application: Apply

during cooler parts of the day,

such as early morning or late

evening, to minimize rapid

drying and potential for leaf

burn.

Inherent Sensitivity of

Pyraoxystrobin: Some studies

have shown that the addition

of adjuvants to pyraclostrobin

can, in some cases, increase

phytotoxicity compared to the

fungicide applied alone.

Careful Adjuvant Selection:

Prioritize adjuvants with a

known low phytotoxicity risk

when working with

pyraoxystrobin. If phytotoxicity

is observed, consider switching

to a different type of adjuvant.

Tank-Mix Incompatibility

(Physical Issues)

Incorrect Mixing Order: Adding

components to the tank in the

wrong sequence can lead to

Follow the WALES/DALES

Method: Add products to the

tank in the following order:
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the formation of gels,

precipitates, or separation of

ingredients.

Water-soluble bags, Agitate,

Liquid flowables and

suspensions, Emulsifiable

concentrates, Surfactants and

solutions. Or Dry flowables

and water-dispersible

granules, Agitate, Liquid

flowables and suspensions,

Emulsifiable concentrates,

Surfactants and solutions.

Maintain Agitation: Keep the

tank agitated throughout the

mixing process and during

application.[2]

Foaming: Excessive foam

generation in the spray tank

can lead to inaccurate

application rates and potential

overflow.

Use a Defoaming Agent: Add a

defoaming agent to the tank

before adding products that

are prone to foaming.[6][8]

Frequently Asked Questions (FAQs)
Q1: What is the primary mode of action for pyraoxystrobin?

A1: Pyraoxystrobin is a Quinone outside Inhibitor (QoI) fungicide.[9] Its primary mode of

action is the inhibition of mitochondrial respiration in fungi by blocking electron transfer at the

cytochrome bc1 complex (Complex III).[10] This disruption of the electron transport chain

prevents the production of ATP, the energy currency of the cell, ultimately leading to fungal cell

death.

Q2: Why should I consider using a tank-mix adjuvant with pyraoxystrobin?

A2: Tank-mix adjuvants can enhance the performance of pyraoxystrobin in several ways:

Improved Efficacy: Adjuvants like surfactants and oils can increase the spreading and

penetration of the fungicide on the plant surface, leading to better disease control.[5] One
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study showed that an adjuvant increased the fungicidal efficacy of pyraclostrobin against

garlic rust.[9]

Enhanced Rainfastness: Sticker adjuvants help the fungicide adhere to the leaf surface,

preventing it from being washed off by rain or irrigation.[6]

Drift Reduction: Drift control agents increase the size of spray droplets, reducing the amount

of pesticide that drifts off-target.[6][7]

Improved Tank-Mixing: Compatibility agents can help to prevent the separation of products in

the spray tank.[6]

Q3: What are the different types of adjuvants I can use with pyraoxystrobin?

A3: Several types of adjuvants can be used, each with a specific function:[5][6][8]

Surfactants (Spreaders/Wetting Agents): Reduce the surface tension of spray droplets,

allowing them to spread more evenly over the leaf surface. Nonionic surfactants (NIS) are

commonly used.

Oils (Crop Oil Concentrates - COCs and Methylated Seed Oils - MSOs): Can enhance the

penetration of the fungicide through the plant cuticle.

Stickers: Increase the adhesion of the fungicide to the leaf surface.

Deposition Aids/Drift Control Agents: Increase droplet size to minimize spray drift.

Water Conditioners/Buffers: Adjust the pH of the spray solution to optimize fungicide stability

and performance.

Q4: How do I perform a jar test for compatibility?

A4: A jar test is a simple way to check for physical incompatibility before mixing a large batch.

[1][2]

Use a clean, clear glass jar with a lid.

Add water from the same source you will use for spraying, filling the jar about halfway.
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Add the pyraoxystrobin and adjuvant in the correct proportions and order (WALES/DALES

method) as you would in the spray tank.

Cap the jar and shake it vigorously.

Let the mixture stand for 15-30 minutes and observe for any signs of incompatibility, such as

flakes, crystals, gelling, or separation.

Q5: Can adding an adjuvant to pyraoxystrobin increase the risk of phytotoxicity?

A5: Yes, in some cases. One study on pyraclostrobin reported that the addition of adjuvants, in

some instances, led to increased phytotoxicity compared to the fungicide applied alone.[11] It is

crucial to always follow the label's recommended rates for both the fungicide and the adjuvant

and to test on a small area before widespread application if you are unsure about a particular

tank mix.

Data Presentation
Table 1: Impact of Adjuvants on Pyraclostrobin Efficacy and Residue

Treatment
Disease Severity
(Garlic Rust)

Pyraclostrobin
Residue on Day 1
(mg/kg)

Pyraclostrobin
Residue on Day 14
(mg/kg)

Pyraclostrobin alone Higher Lower Lower

Pyraclostrobin +

Dash® HC EC

Adjuvant

Lower Higher Higher

Source: Adapted from a study on pyraclostrobin and boscalid on garlic. The adjuvant increased

the retention and efficacy of the fungicides.[9]

Table 2: Potential Effects of Adjuvant Addition to Pyraclostrobin
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Adjuvant Type Potential Positive Effect Potential Negative Effect

Nonionic Surfactant (NIS)
Improved Spreading and

Coverage
Minimal

Crop Oil Concentrate (COC) Enhanced Penetration Increased risk of phytotoxicity

Methylated Seed Oil (MSO) Enhanced Penetration Increased risk of phytotoxicity

Sticker Increased Rainfastness May reduce initial uptake

Deposition Aid Reduced Spray Drift
May result in larger droplets

and less uniform coverage

Note: The effects can vary depending on the specific product, crop, and environmental

conditions.

Experimental Protocols
Protocol 1: Evaluating the Efficacy of Pyraoxystrobin with a Tank-Mix Adjuvant

Experimental Design:

Set up a randomized complete block design with a minimum of four replications.

Include the following treatments:

Untreated Control

Pyraoxystrobin applied alone at the recommended rate.

Pyraoxystrobin applied with the test adjuvant at the recommended rates.

Adjuvant applied alone (to check for any intrinsic fungicidal or phytotoxic effects).

Application:

Apply treatments using a calibrated sprayer to ensure uniform coverage.
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Record environmental conditions at the time of application (temperature, humidity, wind

speed).

Disease Assessment:

Inoculate plants with the target pathogen or use a site with natural disease pressure.

Assess disease severity at regular intervals (e.g., 7, 14, and 21 days after application)

using a standardized rating scale.

Data Analysis:

Analyze disease severity data using Analysis of Variance (ANOVA) to determine significant

differences between treatments.

Calculate the percentage of disease control for each treatment relative to the untreated

control.

Protocol 2: Assessing Physical and Chemical Compatibility (Jar Test)

Materials:

Clean, clear glass jars (1-quart or 1-liter) with lids.

Water from the intended spray source.

Pyraoxystrobin formulation.

Adjuvant(s) to be tested.

Pipettes or measuring cylinders for accurate measurement.

Procedure:

Fill a jar halfway with water.

Add the pyraoxystrobin and adjuvant(s) in the correct mixing order (WALES/DALES) and

at a ratio proportional to the intended spray volume.
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Secure the lid and invert the jar 10-15 times to mix thoroughly.

Let the jar stand for 30 minutes and observe for any signs of incompatibility such as:

Precipitation: Formation of solid particles.

Flocculation: Clumping of particles.

Phase Separation: Layers forming in the mixture.

Gelling: Thickening of the mixture.

If any of these occur, the tank mix is likely incompatible.
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Caption: Pyraoxystrobin's mode of action in the fungal mitochondrion.
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Caption: Workflow for evaluating pyraoxystrobin and adjuvant efficacy.
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Troubleshooting Logic for Poor Efficacy

Potential Solutions
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If Penetration is Adequate

Use Deposition Aid

If Penetration is Poor

Reduce Adjuvant Rate or
Change Adjuvant Type

If Phytotoxicity is Present
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Caption: A logical approach to troubleshooting poor pyraoxystrobin efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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